![molecular formula C20H20FN3OS B2432314 (4-(6-Ethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(3-fluorophenyl)methanone CAS No. 897467-52-6](/img/structure/B2432314.png)
(4-(6-Ethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(3-fluorophenyl)methanone
Description
Synthesis Analysis
The synthesis of similar compounds involves multi-step procedures . For instance, a new library of structurally modified 3-(piperazin-1-yl)-1,2-benzothiazole derivatives have been designed and synthesized . Their structures were characterized by IR, 1H NMR, 13C NMR, and mass spectral technique .Scientific Research Applications
Anti-Tubercular Compounds
Benzothiazole-based compounds, such as the one , have been synthesized and studied for their anti-tubercular properties . These compounds have shown better inhibition potency against M. tuberculosis compared to standard reference drugs . The synthesis of these derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .
Antimicrobial Activity
Compounds with a similar structure have demonstrated antimicrobial activity against strains of S. epidermidis, S. aureus, and MRSA . This suggests that the compound may also have potential antimicrobial applications.
Antioxidant Properties
Thiazole-based compounds have been found to act as antioxidants . This property can be useful in various fields, including food preservation, cosmetics, and pharmaceuticals.
Analgesic and Anti-Inflammatory Properties
Thiazoles have been reported to have analgesic and anti-inflammatory properties . This makes them potential candidates for the development of new pain relief and anti-inflammatory drugs.
Antifungal and Antiviral Properties
Thiazole-based compounds have shown antifungal and antiviral activities . This suggests that they could be used in the development of new antifungal and antiviral drugs.
Neuroprotective Properties
Thiazoles have been found to have neuroprotective properties . This means they could potentially be used in the treatment of neurodegenerative diseases.
Antitumor or Cytotoxic Drug Molecules
Thiazoles are found in many potent biologically active compounds, such as antineoplastic drugs . This suggests that they could be used in the development of new cancer treatments.
COX-1 Inhibitory Activity
Compounds with similar structures have shown weak COX-1 inhibitory activity . This suggests that they could potentially be used in the development of new anti-inflammatory drugs.
properties
IUPAC Name |
[4-(6-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-fluorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FN3OS/c1-2-14-6-7-17-18(12-14)26-20(22-17)24-10-8-23(9-11-24)19(25)15-4-3-5-16(21)13-15/h3-7,12-13H,2,8-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPKWBRCJNGLVQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(6-Ethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(3-fluorophenyl)methanone | |
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